2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C17H13F3N2O3/c1-24-12-4-2-3-11(7-12)16-22-13-6-5-10(8-14(13)25-16)15(23)21-9-17(18,19)20/h2-8H,9H2,1H3,(H,21,23)
• InChI Key: IKWNODVOCIDBLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(O2)C=C(C=C3)C(=O)NCC(F)(F)F
• Molecular Formula: C17H13F3N2O3
• Molecular Weight: 350.29 g/mol

Description

2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide is a compound that has gained attention in scientific research due to its potential use in various fields.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and pathways involved in inflammation and cancer growth. It may also have an effect on the central nervous system by modulating certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have antibacterial effects against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide in lab experiments is its potential to target multiple pathways involved in various diseases. It is also relatively easy to synthesize and purify. However, one limitation is the lack of knowledge regarding its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the use of 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide in scientific research. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to optimize its use in cancer therapy by identifying the specific pathways it targets. Additionally, it may be useful to investigate its potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide involves the reaction of 2-amino-5-methoxybenzoic acid with 2,2,2-trifluoroethyl isocyanate. The reaction is carried out in the presence of a base and a solvent such as dimethylformamide. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1,3-benzoxazole-6-carboxamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.